Cas no 61774-55-8 (Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl-)

• Product Name: Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl-
• CAS No: 61774-55-8
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 466619
• PubChem ID: 71392374
• Update Time: 2025-04-19

Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-hydroxy-3,4-dimethoxy-2-methyl-
• 6-hydroxy-3,4-dimethoxy-2-methylbenzoic acid
• 61774-55-8
• DTXSID70814191

• Inchi： 1S/C10H12O5/c1-5-8(10(12)13)6(11)4-7(14-2)9(5)15-3/h4,11H,1-3H3,(H,12,13)
• InChI Key： IOWMQUVVNHTLMP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C(=O)O)C=1C)O)OC

Computed Properties

• Exact Mass: 212.06846
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99